Cas no 896349-17-0 (2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
- 2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
- 2-((4-fluorophenyl)thio)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
- 896349-17-0
- AKOS024658220
- F2537-1582
- 2-(4-fluorophenyl)sulfanyl-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
- Acetamide, 2-[(4-fluorophenyl)thio]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
-
- Inchi: 1S/C17H14FN3O3S/c1-23-13-6-2-11(3-7-13)16-20-21-17(24-16)19-15(22)10-25-14-8-4-12(18)5-9-14/h2-9H,10H2,1H3,(H,19,21,22)
- InChI Key: SFCRDGQJDJBRJO-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)CSC1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 359.07399065g/mol
- Monoisotopic Mass: 359.07399065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 3.2
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- pka: 10.58±0.70(Predicted)
2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2537-1582-25mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-5μmol |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-2mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-75mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 75mg |
$208.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-4mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-50mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-10mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-100mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-40mg |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2537-1582-20μmol |
2-[(4-fluorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
896349-17-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 |
2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Related Literature
-
Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
-
Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
-
Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
-
Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
-
Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
Additional information on 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
Exploring the Potential of 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 896349-17-0) in Modern Chemistry
The compound 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide, with the CAS number 896349-17-0, is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and material science. This 1,3,4-oxadiazole derivative is known for its unique structural features, which include a fluorophenyl and a methoxyphenyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in drug discovery and development.
One of the key reasons why 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide stands out is its molecular stability and electronic properties. The presence of the fluorine atom enhances its lipophilicity, which is crucial for improving membrane permeability in biological systems. Meanwhile, the methoxy group contributes to its electron-donating capabilities, making it an attractive moiety for designing pharmaceutical intermediates. These attributes align with current trends in drug design, where researchers are focusing on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
In recent years, the scientific community has been exploring the antimicrobial and anti-inflammatory potential of 1,3,4-oxadiazole derivatives. Given the rising global concern over antibiotic resistance, compounds like 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide are being investigated for their ability to target resistant bacterial strains. Preliminary studies suggest that this compound may exhibit synergistic effects when combined with existing antibiotics, offering a promising avenue for combination therapy.
Another area of interest is the role of 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide in material science. Its conjugated system and rigid structure make it a potential candidate for organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. The compound's ability to absorb and emit light in specific wavelengths could be harnessed for developing energy-efficient devices, a topic of great relevance in today's push for sustainable technologies.
The synthesis of 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide typically involves multi-step reactions, including cyclization and acylation processes. Researchers are continually refining these methods to improve yield and purity, which are critical for scaling up production. Advances in green chemistry have also led to the exploration of catalyst-free and solvent-free synthetic routes, aligning with the growing emphasis on environmentally friendly practices.
From a market perspective, the demand for specialized heterocyclic compounds like 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide is on the rise. Pharmaceutical and biotechnology companies are actively seeking novel chemical entities to address unmet medical needs. Additionally, the agrochemical industry is exploring its potential as a pesticide or herbicide, given its structural similarity to other bioactive molecules.
In conclusion, 2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 896349-17-0) represents a compelling example of how tailored molecular design can lead to breakthroughs in multiple fields. Whether it's drug discovery, material science, or sustainable chemistry, this compound offers a wealth of opportunities for innovation. As research progresses, we can expect to see even more exciting applications emerge, solidifying its place in the future of chemistry.
896349-17-0 (2-(4-fluorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide) Related Products
- 1934645-67-6(6-methyl-2H,3H,6H-1lambda6-pyrazolo4,3-d1,2thiazole-1,1,3-trione)
- 2098015-65-5(2-Azido-1-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one)
- 151095-12-4(6-acetyl-1H,2H,3H-thieno2,3-b1,4thiazin-2-one)
- 2034341-07-4(3-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethylbenzoyl)pyrrolidine)
- 2137482-60-9(8,8-Difluoro-4-phenylmethoxycarbonyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
- 2137463-26-2(Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate)
- 131271-19-7((4-chloro-3-methylphenyl)methanol)
- 2643368-51-6(Benzaldehyde, 3-ethoxy-5-methyl-)
- 2227817-85-6((2R)-6,6-dimethylheptan-2-amine)
- 959240-93-8(4-Chloro-1-methyl-1H-indazol-3-amine)



